Cas no 2172560-69-7 (N-(1-cyclopropylethyl)-3-ethyl-1,2,4-oxadiazol-5-amine)

• Product Name: N-(1-cyclopropylethyl)-3-ethyl-1,2,4-oxadiazol-5-amine
• CAS No: 2172560-69-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6250291
• PubChem ID: 165538596
• Update Time: 2025-10-29

N-(1-cyclopropylethyl)-3-ethyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropylethyl)-3-ethyl-1,2,4-oxadiazol-5-amine
• 2172560-69-7
• EN300-1609307

• Inchi： 1S/C9H15N3O/c1-3-8-11-9(13-12-8)10-6(2)7-4-5-7/h6-7H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： WZLWJNLYSXHNEN-UHFFFAOYSA-N
• SMILES： O1C(=NC(CC)=N1)NC(C)C1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51Ų

Additional information on N-(1-cyclopropylethyl)-3-ethyl-1,2,4-oxadiazol-5-amine

N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine: A Comprehensive Overview

N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine, also known by its CAS number 2172560-69-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The structure of this compound is characterized by the presence of a cyclopropyl group attached to an ethyl chain, which is further connected to an oxadiazole ring substituted with an ethyl group at the 3-position and an amino group at the 5-position.

The synthesis of N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine involves a series of well-established organic reactions. The oxadiazole core is typically formed through the cyclization of 1,2-diamino compounds with carbonyl compounds under specific conditions. The substitution pattern of the oxadiazole ring can be tailored to introduce various functional groups, such as the ethyl and cyclopropylethyl groups present in this compound. The cyclopropyl group adds unique electronic and steric properties to the molecule, potentially influencing its reactivity and biological activity.

Recent studies have highlighted the potential of oxadiazole derivatives as promising candidates in drug discovery. For instance, research has shown that certain oxadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. In the case of N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine, preliminary in vitro studies suggest that it may possess selective inhibitory effects on specific enzymes associated with inflammatory pathways. These findings underscore the importance of further investigation into its pharmacological profile.

The structural features of this compound also make it a valuable tool in chemical synthesis. The amino group at the 5-position of the oxadiazole ring can act as a nucleophilic site for various coupling reactions, enabling the construction of more complex molecular architectures. Additionally, the ethyl groups at positions 3 and 4 contribute to the compound's lipophilicity, which may enhance its bioavailability when administered as a drug candidate.

In terms of applications, N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine has shown potential in several therapeutic areas. For example, its ability to modulate cellular signaling pathways makes it a candidate for anti-cancer drug development. Recent research has explored its effects on cancer cell proliferation and apoptosis induction in vitro. While these studies are still in their early stages, they provide a foundation for future preclinical testing.

The environmental impact of this compound is another area of interest. As with many synthetic chemicals, understanding its degradation pathways and ecological effects is crucial for ensuring sustainable use. Initial studies suggest that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to assess its long-term persistence in different environmental compartments.

In conclusion, N-(1-Cyclopropylethyl)-3-Ethyl-1,2,4-Oxadiazol-5-Amine represents a versatile platform for exploring new chemical entities with potential therapeutic applications. Its unique structure and functional groups offer opportunities for both fundamental research and applied development. As ongoing studies continue to unravel its properties and mechanisms of action, this compound stands as a testament to the ongoing innovation in organic chemistry and pharmacology.